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Compound of Interest

Compound Name: 2-((Tosyloxy)amino)ethanamine

Cat. No.: B066805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-
((Tosyloxy)amino)ethanamine, including detailed operational and disposal plans. Our goal is

to be your preferred source for laboratory safety and chemical handling information, building

trust by providing value beyond the product itself.

Hazard Summary and Quantitative Data
While a specific Safety Data Sheet (SDS) for 2-((Tosyloxy)amino)ethanamine is not readily

available, data for the structurally related compound 2-(2-Aminoethoxy)ethanol provides a

strong basis for safe handling procedures. This compound is classified as causing severe skin

burns and eye damage[1][2]. It is harmful if swallowed, in contact with skin, or if inhaled[1].

Quantitative Data for 2-(2-Aminoethoxy)ethanol (as a proxy)
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Property Value Reference

Molecular Formula C9H14N2O3S [3][4]

Molecular Weight 230.29 g/mol [3]

Boiling Point/Range 218 - 224 °C / 424.4 - 435.2 °F [5]

Flash Point 127 °C / 260.6 °F [5]

pH 10.2 @ 20°C (10 g/L aq. sol) [5]

UN Number 3055 [2][5]

Hazard Class 8 [2][5]

Packing Group III [2][5]

Personal Protective Equipment (PPE)
A thorough assessment of the work area and process is required to determine all potential

hazards and select the appropriate PPE[6]. The minimum required PPE for handling 2-
((Tosyloxy)amino)ethanamine includes:

Body Protection: A fire-resistant lab coat should be worn to protect clothing and skin from

splashes and spills[7]. Ensure the lab coat is buttoned and fits properly to cover as much

skin as possible[8]. Long pants and closed-toe shoes are mandatory; shorts and sandals are

not permitted[9][10].

Eye and Face Protection: Safety glasses with side-shields that meet the ANSI Z87.1

standard are the minimum requirement[6][8]. When there is a splash hazard, chemical

splash goggles and a face shield worn over the safety glasses are required[6][7][10].

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact[6]. For prolonged contact or when handling larger quantities, consider double-gloving

or using heavier-duty gloves[6]. Always inspect gloves for damage before use and remove

them immediately after contact with the chemical, followed by hand washing[6][9].

Respiratory Protection: If there is a risk of generating aerosols or vapors, or if working

outside of a certified chemical fume hood, respiratory protection is necessary[7][8]. A
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respirator program, including medical evaluation and fit testing, is required for respirator

use[8].

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 2-((Tosyloxy)amino)ethanamine in a well-ventilated area, preferably within

a certified chemical fume hood[5][11].

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested[5].

2. Pre-Handling:

Review the Safety Data Sheet (SDS) for 2-(2-Aminoethoxy)ethanol and any other available

safety information.

Ensure all necessary PPE is available and in good condition.

Prepare your work area by removing any unnecessary items and ensuring all required

equipment is present.

3. Handling:

Wear the minimum required PPE at all times: lab coat, safety glasses/goggles, and

gloves[9].

When transferring the chemical, do so carefully to avoid splashing or creating aerosols.

Keep containers tightly closed when not in use[5][11].

Avoid contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in the laboratory.

4. In Case of Exposure:
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Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention[1][2][5].

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, removing

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention[1][2][5].

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately[1][2].

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention[2][5].

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal

regulations[12].

1. Waste Collection:

Collect all waste containing 2-((Tosyloxy)amino)ethanamine in a designated, properly

labeled, and sealed waste container. Do not mix with incompatible waste streams.

Solid waste, such as contaminated gloves or paper towels, should be placed in a separate,

labeled solid waste container[13].

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
((Tosyloxy)amino)ethanamine". List all components of the waste mixture.

3. Storage:

Store the waste container in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

4. Final Disposal:
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Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal company. Do not pour any chemical

waste down the drain[13].

Visual Workflow for Safe Handling
The following diagram outlines the critical steps for the safe handling and disposal of 2-
((Tosyloxy)amino)ethanamine.
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Caption: Workflow for safe handling and disposal of 2-((Tosyloxy)amino)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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